Cas no 1214385-53-1 (2-(2-fluoro-4-methylphenyl)-2-hydroxyacetic acid)

• Product Name: 2-(2-fluoro-4-methylphenyl)-2-hydroxyacetic acid
• CAS No: 1214385-53-1
• MF: C₉H₉FO₃
• MW: 184.164366483688
• CID: 6185410
• PubChem ID: 117279702
• Update Time: 2025-06-30

2-(2-fluoro-4-methylphenyl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluoro-4-methylphenyl)-2-hydroxyacetic acid
• Benzeneacetic acid, 2-fluoro-α-hydroxy-4-methyl-
• 2-Fluoro-α-hydroxy-4-methylbenzeneacetic acid

• Inchi： 1S/C9H9FO3/c1-5-2-3-6(7(10)4-5)8(11)9(12)13/h2-4,8,11H,1H3,(H,12,13)
• InChI Key： DRQXYLNHHLQVKB-UHFFFAOYSA-N
• SMILES： C1(C(O)C(O)=O)=CC=C(C)C=C1F

Experimental Properties

• Density: 1.357±0.06 g/cm3(Predicted)
• Boiling Point: 330.7±37.0 °C(Predicted)
• pka: 3.43±0.10(Predicted)

Additional information on 2-(2-fluoro-4-methylphenyl)-2-hydroxyacetic acid

2-(2-Fluoro-4-Methylphenyl)-2-Hydroxyacetic Acid: A Comprehensive Overview

2-(2-Fluoro-4-Methylphenyl)-2-Hydroxyacetic Acid, also known by its CAS number 1214385-53-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a fluorinated aromatic ring with a hydroxyacetic acid moiety. The combination of these functional groups imparts distinctive chemical and biological properties, making it a valuable molecule for various applications.

The molecular structure of 2-(2-Fluoro-4-Methylphenyl)-2-Hydroxyacetic Acid consists of a phenyl ring substituted with a fluorine atom at the 2-position and a methyl group at the 4-position. This substitution pattern influences the electronic properties of the aromatic ring, which in turn affects the reactivity and stability of the molecule. The hydroxyacetic acid group attached to the phenyl ring introduces additional functionality, including hydrogen bonding capabilities and potential for participation in various biochemical interactions.

Recent studies have highlighted the potential of this compound in drug discovery. Its unique structure allows for interactions with various biological targets, such as enzymes and receptors, making it a promising candidate for therapeutic applications. For instance, research has shown that 2-(2-Fluoro-4-Methylphenyl)-2-Hydroxyacetic Acid exhibits selective inhibitory activity against certain kinases, which are key players in cellular signaling pathways. This property suggests its potential as an anti-cancer agent, particularly in targeting pathways associated with tumor growth and metastasis.

In addition to its pharmacological applications, this compound has also been explored for its role in agrochemicals. Its ability to interact with plant enzymes and influence metabolic pathways makes it a candidate for developing environmentally friendly pesticides or growth regulators. Recent advancements in green chemistry have emphasized the importance of such compounds in sustainable agriculture, further underscoring the significance of CAS No 1214385-53-1 in this context.

The synthesis of 2-(2-Fluoro-4-Methylphenyl)-2-Hydroxyacetic Acid involves a multi-step process that combines aromatic substitution reactions with carboxylation techniques. Researchers have optimized these methods to improve yield and purity, ensuring that the compound can be produced efficiently on an industrial scale. The development of scalable synthesis routes has been a focal point for chemists working with this compound, as it paves the way for broader applications in both medical and agricultural sectors.

From an environmental perspective, understanding the fate and transport of CAS No 1214385-53-1 is crucial. Studies have been conducted to assess its biodegradability and potential impact on ecosystems. These investigations are essential for ensuring that any application involving this compound aligns with environmental sustainability goals. Preliminary findings suggest that under certain conditions, the compound undergoes rapid biodegradation, reducing its ecological footprint.

The versatility of 2-(2-Fluoro-4-Methylphenyl)-2-Hydroxyacetic Acid extends to its use as an intermediate in organic synthesis. Its functional groups make it an ideal building block for constructing more complex molecules with diverse biological activities. For example, researchers have utilized this compound as a precursor in the synthesis of novel antibiotics and anti-inflammatory agents, demonstrating its value in medicinal chemistry.

In conclusion, CAS No 1214385-53-1, or 2-(2-Fluoro-4-Methylphenyl)-2-Hydroxyacetic Acid, represents a multifaceted compound with promising applications across various scientific domains. Its unique chemical structure, combined with recent advancements in synthesis and application research, positions it as a significant player in modern chemistry and pharmacology. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make substantial contributions to both academic research and industrial development.